Cas no 90016-14-1 (1,2,3-Propanetricarboxylic acid, 1-(1,1-dimethylethyl) 2,3-diethyl ester)

1,2,3-Propanetricarboxylic acid, 1-(1,1-dimethylethyl) 2,3-diethyl ester structure
90016-14-1 structure
Product Name:1,2,3-Propanetricarboxylic acid, 1-(1,1-dimethylethyl) 2,3-diethyl ester
CAS No:90016-14-1
MF:C14H24O6
MW:288.336765289307
CID:796433
PubChem ID:13244603
Update Time:2025-04-19

1,2,3-Propanetricarboxylic acid, 1-(1,1-dimethylethyl) 2,3-diethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Propanetricarboxylic acid, 1-(1,1-dimethylethyl) 2,3-diethyl ester
    • 3-O-tert-butyl 1-O,2-O-diethyl propane-1,2,3-tricarboxylate
    • 1-TERT-BUTYL 2,3-DIETHYL PROPANE-1,2,3-TRICARBOXYLATE
    • DTXSID50531511
    • 90016-14-1
    • Inchi: 1S/C14H24O6/c1-6-18-11(15)8-10(13(17)19-7-2)9-12(16)20-14(3,4)5/h10H,6-9H2,1-5H3
    • InChI Key: CHKJKKPWWHUBAI-UHFFFAOYSA-N
    • SMILES: O(C(CC(C(=O)OCC)CC(=O)OCC)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 288.15728848g/mol
  • Monoisotopic Mass: 288.15728848g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 11
  • Complexity: 342
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 78.9Ų
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